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  4. Ethyl (2E)-7-methyl-2-[(4-methylphenyl)methylidene]-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2E)-7-methyl-2-[(4-methylphenyl)methylidene]-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2E)-7-methyl-2-[(4-methylphenyl)methylidene]-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 5826-89-1
VCID: VC0405432
InChI: InChI=1S/C22H20N2O3S2/c1-4-27-21(26)18-14(3)23-22-24(19(18)16-6-5-11-28-16)20(25)17(29-22)12-15-9-7-13(2)8-10-15/h5-12,19H,4H2,1-3H3/b17-12+
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=CC=C(C=C4)C)S2)C
Molecular Formula: C22H20N2O3S2
Molecular Weight: 424.5g/mol

Ethyl (2E)-7-methyl-2-[(4-methylphenyl)methylidene]-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 5826-89-1

Main Products

VCID: VC0405432

Molecular Formula: C22H20N2O3S2

Molecular Weight: 424.5g/mol

Ethyl (2E)-7-methyl-2-[(4-methylphenyl)methylidene]-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 5826-89-1

CAS No. 5826-89-1
Product Name Ethyl (2E)-7-methyl-2-[(4-methylphenyl)methylidene]-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C22H20N2O3S2
Molecular Weight 424.5g/mol
IUPAC Name ethyl (2E)-7-methyl-2-[(4-methylphenyl)methylidene]-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C22H20N2O3S2/c1-4-27-21(26)18-14(3)23-22-24(19(18)16-6-5-11-28-16)20(25)17(29-22)12-15-9-7-13(2)8-10-15/h5-12,19H,4H2,1-3H3/b17-12+
Standard InChIKey PIQOTOUIFJISFJ-SFQUDFHCSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)/C(=C\C4=CC=C(C=C4)C)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=CC=C(C=C4)C)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=CC=C(C=C4)C)S2)C
PubChem Compound 5337062
Last Modified Nov 11 2021
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